Cas no 2227913-88-2 ((1S)-2-amino-1-(2-methoxy-4-methylphenyl)ethan-1-ol)

(1S)-2-Amino-1-(2-methoxy-4-methylphenyl)ethan-1-ol is a chiral β-amino alcohol derivative characterized by a methoxy-substituted aromatic ring and a stereogenic center at the C1 position. This compound serves as a valuable intermediate in asymmetric synthesis and pharmaceutical applications due to its structural features, which enable its use in chiral auxiliaries or ligands for catalysis. The presence of both amino and hydroxyl functional groups enhances its versatility in forming heterocycles or modified peptide structures. Its defined stereochemistry ensures high enantioselectivity in reactions, making it particularly useful for the development of optically active compounds. The methoxy and methyl substituents on the aromatic ring further influence its electronic and steric properties, contributing to tailored reactivity in synthetic pathways.

(1S)-2-amino-1-(2-methoxy-4-methylphenyl)ethan-1-ol structure

2227913-88-2 structure

Product Name:(1S)-2-amino-1-(2-methoxy-4-methylphenyl)ethan-1-ol

CAS No:2227913-88-2

MF:C₁₀H₁₅NO₂

MW:181.231602907181

CID:6200322

PubChem ID:96629452

Update Time:2025-10-28

(1S)-2-amino-1-(2-methoxy-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- (1S)-2-amino-1-(2-methoxy-4-methylphenyl)ethan-1-ol
- EN300-1738587
- 2227913-88-2
- Inchi： 1S/C10H15NO2/c1-7-3-4-8(9(12)6-11)10(5-7)13-2/h3-5,9,12H,6,11H2,1-2H3/t9-/m1/s1
- InChI Key： MSTBOQDBPLBZNI-SECBINFHSA-N
- SMILES： O[C@H](CN)C1C=CC(C)=CC=1OC

Computed Properties

Exact Mass: 181.110278721g/mol
Monoisotopic Mass: 181.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 152
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 55.5Å²

(1S)-2-amino-1-(2-methoxy-4-methylphenyl)ethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1738587-0.05g	(1S)-2-amino-1-(2-methoxy-4-methylphenyl)ethan-1-ol	2227913-88-2	0.05g	$1296.0	2023-09-20
Enamine	EN300-1738587-0.1g	(1S)-2-amino-1-(2-methoxy-4-methylphenyl)ethan-1-ol	2227913-88-2	0.1g	$1357.0	2023-09-20
Enamine	EN300-1738587-0.25g	(1S)-2-amino-1-(2-methoxy-4-methylphenyl)ethan-1-ol	2227913-88-2	0.25g	$1420.0	2023-09-20
Enamine	EN300-1738587-0.5g	(1S)-2-amino-1-(2-methoxy-4-methylphenyl)ethan-1-ol	2227913-88-2	0.5g	$1482.0	2023-09-20
Enamine	EN300-1738587-1.0g	(1S)-2-amino-1-(2-methoxy-4-methylphenyl)ethan-1-ol	2227913-88-2	1g	$1543.0	2023-06-04
Enamine	EN300-1738587-2.5g	(1S)-2-amino-1-(2-methoxy-4-methylphenyl)ethan-1-ol	2227913-88-2	2.5g	$3025.0	2023-09-20
Enamine	EN300-1738587-5.0g	(1S)-2-amino-1-(2-methoxy-4-methylphenyl)ethan-1-ol	2227913-88-2	5g	$4475.0	2023-06-04
Enamine	EN300-1738587-10.0g	(1S)-2-amino-1-(2-methoxy-4-methylphenyl)ethan-1-ol	2227913-88-2	10g	$6635.0	2023-06-04
Enamine	EN300-1738587-1g	(1S)-2-amino-1-(2-methoxy-4-methylphenyl)ethan-1-ol	2227913-88-2	1g	$1543.0	2023-09-20
Enamine	EN300-1738587-5g	(1S)-2-amino-1-(2-methoxy-4-methylphenyl)ethan-1-ol	2227913-88-2	5g	$4475.0	2023-09-20

(1S)-2-amino-1-(2-methoxy-4-methylphenyl)ethan-1-ol Related Literature

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Additional information on (1S)-2-amino-1-(2-methoxy-4-methylphenyl)ethan-1-ol

Introduction to (1S)-2-amino-1-(2-methoxy-4-methylphenyl)ethan-1-ol (CAS No. 2227913-88-2)

(1S)-2-amino-1-(2-methoxy-4-methylphenyl)ethan-1-ol, with the CAS number 2227913-88-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as (S)-amino alcohol derivative, has garnered attention due to its unique structural features and potential applications in drug discovery and development. The molecule consists of a chiral center, an amino group, and a hydroxyl group attached to a substituted phenyl ring, making it a versatile compound for various chemical modifications and biological studies.

The structure of (1S)-2-amino-1-(2-methoxy-4-methylphenyl)ethan-1-ol is characterized by its phenyl ring substituted with a methoxy group at the 2-position and a methyl group at the 4-position. This substitution pattern imparts unique electronic and steric properties to the molecule, influencing its reactivity and biological activity. The presence of an amino group and a hydroxyl group introduces additional functional diversity, enabling this compound to participate in various chemical reactions such as nucleophilic substitutions, oxidations, and reductions.

Recent studies have highlighted the potential of (S)-amino alcohol derivatives in the development of novel therapeutic agents. For instance, research has shown that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a candidate for the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its stereochemistry plays a crucial role in determining its pharmacokinetic properties, which are essential for drug design.

The synthesis of (1S)-2-amino-1-(2-methoxy-4-methylphenyl)ethan-1